Cas no 1820574-42-2 ([(2S,4S)-4-fluoro-1-(5-methyl-1,3,4-oxadiazol-2-yl)pyrrolidin-2-yl]methanamine dihydrochloride)

• Product Name: [(2S,4S)-4-fluoro-1-(5-methyl-1,3,4-oxadiazol-2-yl)pyrrolidin-2-yl]methanamine dihydrochloride
• CAS No: 1820574-42-2
• MDL: MFCD31566972
• CID: 4620058
• PubChem ID: 119031011
• Update Time: 2025-09-28

[(2S,4S)-4-fluoro-1-(5-methyl-1,3,4-oxadiazol-2-yl)pyrrolidin-2-yl]methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [(2S,4S)-4-fluoro-1-(5-methyl-1,3,4-oxadiazol-2-yl)pyrrolidin-2-yl]methanamine dihydrochloride

• MDL： MFCD31566972

Additional information on [(2S,4S)-4-fluoro-1-(5-methyl-1,3,4-oxadiazol-2-yl)pyrrolidin-2-yl]methanamine dihydrochloride

Comprehensive Analysis of [(2S,4S)-4-fluoro-1-(5-methyl-1,3,4-oxadiazol-2-yl)pyrrolidin-2-yl]methanamine dihydrochloride (CAS No. 1820574-42-2)

The compound [(2S,4S)-4-fluoro-1-(5-methyl-1,3,4-oxadiazol-2-yl)pyrrolidin-2-yl]methanamine dihydrochloride (CAS No. 1820574-42-2) has garnered significant attention in the pharmaceutical and biochemical research communities due to its unique structural features and potential therapeutic applications. This fluorinated pyrrolidine derivative, characterized by its 1,3,4-oxadiazole moiety, represents a promising scaffold for drug discovery. Researchers are particularly interested in its stereochemistry, as the (2S,4S) configuration plays a critical role in its biological activity and selectivity.

In recent years, the demand for small molecule inhibitors and enzyme modulators has surged, driven by advancements in precision medicine. The 5-methyl-1,3,4-oxadiazol-2-yl group in this compound is known to enhance binding affinity to specific protein targets, making it a valuable candidate for studying kinase inhibition and G-protein-coupled receptor (GPCR) modulation. These properties align with current trends in targeted cancer therapy and neurodegenerative disease research, where selective molecular interactions are paramount.

The dihydrochloride salt form of this compound improves its solubility and bioavailability, addressing a common challenge in drug development. This aspect is particularly relevant given the growing focus on oral drug formulations and bioavailability enhancement strategies. Additionally, the presence of a fluorine atom at the 4-position of the pyrrolidine ring introduces metabolic stability, a feature highly sought after in the design of long-acting therapeutics.

From a synthetic chemistry perspective, the preparation of [(2S,4S)-4-fluoro-1-(5-methyl-1,3,4-oxadiazol-2-yl)pyrrolidin-2-yl]methanamine dihydrochloride involves sophisticated asymmetric synthesis techniques. The stereocontrol achieved during the formation of the pyrrolidine core is a testament to modern chiral auxiliary and catalytic methods. These synthetic approaches are frequently discussed in forums on green chemistry and atom economy, reflecting the industry's shift toward sustainable practices.

Ongoing studies are exploring the potential of this compound in central nervous system (CNS) disorders, given its ability to cross the blood-brain barrier. This aligns with the increasing prevalence of searches related to neuroprotective agents and cognitive enhancers. Furthermore, its structural similarity to known neurotransmitter analogs has sparked interest in its application for mood disorders and neuroinflammation.

In conclusion, [(2S,4S)-4-fluoro-1-(5-methyl-1,3,4-oxadiazol-2-yl)pyrrolidin-2-yl]methanamine dihydrochloride (CAS No. 1820574-42-2) stands at the intersection of cutting-edge medicinal chemistry and therapeutic innovation. Its multifaceted properties make it a compelling subject for researchers investigating structure-activity relationships, drug delivery systems, and personalized medicine. As the scientific community continues to unravel its full potential, this compound is poised to contribute significantly to the next generation of biologically active molecules.